Cas no 2172054-20-3 (1-cyclopentyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-cyclopentyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2172054-20-3
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 6179049
• PubChem ID: 165599239
• Update Time: 2025-05-25

1-cyclopentyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanol
• 2172054-20-3
• EN300-1593553
• [1-cyclopentyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]methanol

• Inchi： 1S/C12H19N3O/c16-8-11-12(7-9-5-6-9)15(14-13-11)10-3-1-2-4-10/h9-10,16H,1-8H2
• InChI Key： JIMJPLDXNFBTNQ-UHFFFAOYSA-N
• SMILES： OCC1=C(CC2CC2)N(C2CCCC2)N=N1

Computed Properties

• Exact Mass: 221.152812238g/mol
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.9Ų

Additional information on 1-cyclopentyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanol

Introduction to Compound CAS No 2172054-20-3: 1-Cyclopentyl-5-(Cyclopropylmethyl)-1H-1,2,3-Triazol-4-Ylmethanol

The compound with CAS No 2172054-20-3, known as 1-cyclopentyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopentyl group, a cyclopropylmethyl substituent, and a triazole ring system. The presence of these functional groups makes it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in drug discovery efforts. Its triazole ring system is known for its ability to form stable hydrogen bonds and participate in π-interactions, making it an attractive candidate for designing bioactive molecules. Researchers have explored its role in inhibiting key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent acetylcholinesterase inhibitory activity.

The cyclopentyl group attached to the triazole ring contributes to the compound's lipophilicity, enhancing its ability to cross biological membranes. This property is crucial for drug delivery systems where membrane permeability is a limiting factor. Moreover, the cyclopropylmethyl substituent introduces strain into the molecule, which can be exploited to design more potent and selective inhibitors.

In addition to its medicinal applications, this compound has shown promise in materials science. Its ability to form supramolecular assemblies through non-covalent interactions has been leveraged in the development of self-healing polymers and stimuli-responsive materials. A recent article in *Advanced Materials* reported that incorporating this compound into polymer networks significantly improved their mechanical properties under stress.

The synthesis of 1-cyclopentyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanol involves a multi-step process that typically begins with the preparation of the triazole core. This is followed by successive substitutions to introduce the cyclopentyl and cyclopropylmethyl groups. The reaction conditions are carefully optimized to ensure high yields and selectivity.

One of the most exciting developments involving this compound is its use as a chiral catalyst in asymmetric synthesis. Its chiral center at the triazole position enables enantioselective reactions, making it a valuable tool for synthesizing complex natural products and pharmaceutical intermediates.

As research continues to uncover new applications for this compound, its role in advancing both medicinal chemistry and materials science remains pivotal. The combination of its unique structure and versatile functional groups ensures that CAS No 2172054-20-3 will continue to be a focal point for innovation in these fields.